Cas no 118090-08-7 (2-Benzoxazolethiol)

2-Benzoxazolethiol structure
2-Benzoxazolethiol structure
Product Name:2-Benzoxazolethiol
CAS No:118090-08-7
MF:C7H5NOS
MW:151.185700178146
CID:131750
PubChem ID:712377
Update Time:2025-04-19

2-Benzoxazolethiol Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoxazolethiol
    • J-650292
    • NSC209084
    • Benzoxazolethiol
    • 2382-96-9
    • EINECS 219-191-9
    • HMS2602L19
    • NSC 2128
    • 2-Mercaptobenzoxazole, 95%
    • 2-Benzoxazolylthiol
    • AM10745
    • AI3-18637
    • 2-mercapto-1H-benzoxazole
    • Benzoxazole-2-thione
    • MFCD00005769
    • AKOS002268882
    • DTXSID8062363
    • BDBM50570938
    • 1,3-benzoxazole-2-thiol
    • W-202001
    • Benzoxazole-2-thiol
    • CHEBI:190968
    • AKOS000119127
    • 2-Benzoxazolethione
    • NSC 209084
    • SCHEMBL57538
    • 3H-1,3-benzoxazole-2-thione
    • 2,3-dihydro-1,3-benzoxazole-2-thione
    • CS-W018116
    • B0096
    • 3~{H}-1,3-benzoxazole-2-thione
    • 2-MERCAPTO BENZOXAZOLE
    • 2-Thio-1,3-benzoxazole
    • MLS000696385
    • EN300-21478
    • P92
    • 2-mercaptobenzooxazole
    • Benzooxazole-2-thiol
    • 2-Mercapto-1,3-benzoxazole
    • FT-0612760
    • Benzoxazole, 2-mercapto-
    • NSC-2128
    • A816929
    • 2-Benzoxazolinethione
    • BENZOXAZOLINE,2-THIONE
    • 7PFU48RAFX
    • NSC-209084
    • mercaptobenzoxazole
    • 1,3-Benzoxazole-2(3H)-thione
    • CHEMBL113414
    • SCHEMBL9430874
    • MS-3157
    • SMR000337568
    • NCGC00246572-01
    • Benzoxazolinethione
    • InChI=1/C7H5NOS/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H,8,10
    • benzo[d]oxazole-2-thiol
    • STR03785
    • AC-4802
    • NS00001741
    • F0777-0783
    • Q17310064
    • Z104499134
    • 118090-08-7
    • SY048415
    • 2(3H)-Benzoxazolethione
    • benzoxazoline-2-thione
    • benzo[d]oxazole-2(3h)-thione
    • 1,3-benzoxazol-2-ylhydrosulfide
    • 2-Mercaptobenzoxazole
    • NSC2128
    • UNII-7PFU48RAFX
    • Inchi: 1S/C7H5NOS/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H,8,10)
    • InChI Key: FLFWJIBUZQARMD-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 151.00925
  • Monoisotopic Mass: 151.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 26.03

2-Benzoxazolethiol Related Literature

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